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Compound of Interest

Compound Name: LSN2814617

Cat. No.: B608657 Get Quote

A Note to Our Valued Researchers: Information regarding the specific compound

"LSN2814617" was not found in publicly available safety and chemical databases. This guide

has been developed using sodium azide (NaN3) as a representative highly hazardous

laboratory chemical to illustrate the depth of safety and handling information required for such

substances. Please use this as a template and cross-reference with the specific Safety Data

Sheet (SDS) for your compound of interest once it is available.

Hazard Overview and Initial Assessment
Sodium azide is a colorless, odorless crystalline solid.[1] It is classified as a particularly

hazardous substance due to its high acute toxicity and dangerous reactivity.[2]

Key Hazards:
High Acute Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the

skin.[3][4] Ingestion of as little as 100-200 mg can lead to severe symptoms, and it can be

fatal.[3] The central nervous system and the brain are primary target organs.[3]

Explosive Potential: Sodium azide can form highly shock-sensitive and explosive heavy

metal azides when it comes into contact with metals like lead, copper, silver, brass, or solder,

which can be present in plumbing systems.[3][5] It can also decompose violently when

heated to 275°C.[3]
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Formation of Toxic Gas: When in contact with acids or water, sodium azide rapidly

hydrolyzes to form hydrazoic acid (HN3), a highly toxic, volatile, and explosive gas that

poses a serious inhalation hazard.[3]

Exposure Limits:
Agency Limit Value

ACGIH Ceiling 0.29 mg/m³ (as Sodium azide)

Ceiling
0.11 ppm (as Hydrazoic acid

vapor)

NIOSH Ceiling 0.3 mg/m³ (as NaN3)

Ceiling 0.1 ppm (as HN3)

CAL/OSHA Ceiling 0.1 ppm (0.3 mg/m³)

Data sourced from the Occupational Safety and Health Administration (OSHA).[6]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling sodium azide.

Core PPE Requirements:
Hand Protection: Double gloving with nitrile rubber gloves (minimum 0.11mm thickness) is

recommended.[2][3] Gloves must be changed frequently, at least every two hours, and

immediately if contaminated.[7]

Eye and Face Protection: Chemical safety goggles are required. A face shield should be

worn in situations with a splash hazard.[7]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential.

[7][8] For larger quantities where splashing is possible, a chemical-resistant apron and

sleeves should be worn.[8]

Respiratory Protection: A respirator may be necessary in poorly ventilated areas or during

spill clean-up of the powder.
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Safe Handling and Operational Workflow
Strict adherence to the following procedures is critical to minimize risk.

Preparation and Handling:
Work Area: All work with sodium azide powder or solutions greater than 5% must be

conducted in a properly functioning chemical fume hood.[3]

Material Procurement: Order the most dilute solutions available that will meet experimental

needs to minimize hazards.[2]

Avoid Metal: Do not use metal spatulas or other metal instruments to handle sodium azide.

[5][7]

Solution Preparation: When preparing solutions, weigh the powder in a fume hood and

dissolve in alkaline water (pH > 9) to prevent the formation of toxic hydrazoic acid.

Storage: Store sodium azide in a cool, dry, well-ventilated area away from incompatible

materials such as acids, heavy metals, and halogenated solvents.[3][5] Containers should be

non-metallic and tightly sealed.[5]
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Emergency Procedures
Immediate and correct response to an exposure or spill is crucial.

In Case of Exposure:
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[2][3] Seek immediate medical

attention.[7]
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Eye Contact: Flush eyes for at least 15 minutes using an eyewash station, holding the

eyelids open.[1][2] Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air.[9] If breathing has stopped, begin rescue

breathing.[1] Seek immediate medical attention.[7]

Ingestion: Rinse the mouth with water.[10] Do not induce vomiting. Seek immediate medical

attention.[7]

Spill Response:
Small Spills (in a fume hood): If trained, cover solid spills with a paper towel and dampen

with alkaline water (pH > 9).[2] For solutions, use chemical absorbent pads.[3] Wipe the area

with a soap and water solution (pH > 9).[2] All cleanup materials must be disposed of as

hazardous waste.[2]

Large Spills or Spills Outside a Fume Hood: Evacuate the area immediately and alert others.

[3][7] Call emergency services.[3]

Waste Disposal
Sodium azide is classified as a P-listed hazardous waste by the EPA, meaning even the empty

containers and contaminated lab ware must be treated as hazardous waste.[2]

Disposal Protocol:
Segregation: All sodium azide waste, including contaminated PPE, pipette tips, and paper

towels, must be collected in a designated, non-metallic, and clearly labeled hazardous waste

container.[2]

No Drain Disposal: Never flush solid sodium azide or concentrated solutions down the drain,

as this can lead to the formation of explosive metal azides in the plumbing.[11][12]

Dilute Solutions: Some institutions may permit the disposal of very dilute solutions (e.g.,

<0.1%) down the drain with copious amounts of running water, but this requires explicit

authorization from your institution's environmental health and safety office.[12]
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Waste Pickup: Contact your institution's hazardous waste management group for pickup and

disposal of the waste container.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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